Cas no 2097954-50-0 (Piperidin-4-yl(3-(trifluoromethyl)pyrrolidin-1-yl)methanone)
Piperidin-4-yl(3-(trifluoromethyl)pyrrolidin-1-yl)methanone Chemical and Physical Properties
Names and Identifiers
-
- piperidin-4-yl(3-(trifluoromethyl)pyrrolidin-1-yl)methanone
- piperidin-4-yl-[3-(trifluoromethyl)pyrrolidin-1-yl]methanone
- Piperidin-4-yl(3-(trifluoromethyl)pyrrolidin-1-yl)methanone
-
- Inchi: 1S/C11H17F3N2O/c12-11(13,14)9-3-6-16(7-9)10(17)8-1-4-15-5-2-8/h8-9,15H,1-7H2
- InChI Key: DQPKWIMFFYIVMA-UHFFFAOYSA-N
- SMILES: FC(C1CCN(C(C2CCNCC2)=O)C1)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 287
- XLogP3: 1.3
- Topological Polar Surface Area: 32.299
Piperidin-4-yl(3-(trifluoromethyl)pyrrolidin-1-yl)methanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P308086-100mg |
piperidin-4-yl(3-(trifluoromethyl)pyrrolidin-1-yl)methanone |
2097954-50-0 | 100mg |
$ 95.00 | 2022-06-03 | ||
| TRC | P308086-500mg |
piperidin-4-yl(3-(trifluoromethyl)pyrrolidin-1-yl)methanone |
2097954-50-0 | 500mg |
$ 365.00 | 2022-06-03 | ||
| TRC | P308086-1g |
piperidin-4-yl(3-(trifluoromethyl)pyrrolidin-1-yl)methanone |
2097954-50-0 | 1g |
$ 570.00 | 2022-06-03 | ||
| Life Chemicals | F1907-4743-0.25g |
piperidin-4-yl(3-(trifluoromethyl)pyrrolidin-1-yl)methanone |
2097954-50-0 | 95%+ | 0.25g |
$361.0 | 2023-09-07 | |
| Life Chemicals | F1907-4743-0.5g |
piperidin-4-yl(3-(trifluoromethyl)pyrrolidin-1-yl)methanone |
2097954-50-0 | 95%+ | 0.5g |
$380.0 | 2023-09-07 | |
| Life Chemicals | F1907-4743-1g |
piperidin-4-yl(3-(trifluoromethyl)pyrrolidin-1-yl)methanone |
2097954-50-0 | 95%+ | 1g |
$401.0 | 2023-09-07 | |
| Life Chemicals | F1907-4743-2.5g |
piperidin-4-yl(3-(trifluoromethyl)pyrrolidin-1-yl)methanone |
2097954-50-0 | 95%+ | 2.5g |
$802.0 | 2023-09-07 | |
| Life Chemicals | F1907-4743-5g |
piperidin-4-yl(3-(trifluoromethyl)pyrrolidin-1-yl)methanone |
2097954-50-0 | 95%+ | 5g |
$1203.0 | 2023-09-07 | |
| Life Chemicals | F1907-4743-10g |
piperidin-4-yl(3-(trifluoromethyl)pyrrolidin-1-yl)methanone |
2097954-50-0 | 95%+ | 10g |
$1684.0 | 2023-09-07 |
Piperidin-4-yl(3-(trifluoromethyl)pyrrolidin-1-yl)methanone Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on Piperidin-4-yl(3-(trifluoromethyl)pyrrolidin-1-yl)methanone
Piperidin-4-yl(3-(trifluoromethyl)pyrrolidin-1-yl)methanone (CAS No. 2097954-50-0): A Comprehensive Overview
Piperidin-4-yl(3-(trifluoromethyl)pyrrolidin-1-yl)methanone (CAS No. 2097954-50-0) is a specialized organic compound that has garnered significant interest in pharmaceutical and chemical research. This compound, featuring a unique combination of piperidine and trifluoromethyl-pyrrolidine moieties, is widely studied for its potential applications in drug discovery and medicinal chemistry. Its molecular structure, characterized by the presence of a methanone bridge, offers versatile reactivity, making it a valuable intermediate for synthesizing biologically active molecules.
The growing demand for Piperidin-4-yl(3-(trifluoromethyl)pyrrolidin-1-yl)methanone is driven by its relevance in the development of central nervous system (CNS) therapeutics. Researchers are particularly interested in its role as a scaffold for designing neuroprotective agents and G-protein-coupled receptor (GPCR) modulators. The trifluoromethyl group enhances the compound's metabolic stability and lipophilicity, which are critical factors in optimizing drug-like properties. Recent studies have explored its potential in addressing neurodegenerative diseases, a hot topic in modern pharmacology.
In addition to its pharmaceutical applications, Piperidin-4-yl(3-(trifluoromethyl)pyrrolidin-1-yl)methanone is also utilized in material science. Its unique structural features contribute to the development of advanced polymers and coatings with improved thermal and chemical resistance. The compound's ability to act as a ligand in catalysis further expands its utility in industrial chemistry, particularly in asymmetric synthesis and fine chemical production.
The synthesis of Piperidin-4-yl(3-(trifluoromethyl)pyrrolidin-1-yl)methanone involves multi-step organic reactions, often starting from commercially available piperidine derivatives and trifluoromethyl-pyrrolidine precursors. Key steps include amide bond formation and selective functionalization, which require precise control of reaction conditions to achieve high yields and purity. Recent advancements in flow chemistry and green synthesis have optimized its production, aligning with the industry's shift toward sustainable practices.
From a market perspective, the demand for Piperidin-4-yl(3-(trifluoromethyl)pyrrolidin-1-yl)methanone is expected to rise, driven by its expanding applications in drug discovery and high-performance materials. Pharmaceutical companies and research institutions are actively seeking high-purity batches of this compound to support their R&D efforts. Additionally, its role in precision medicine and targeted therapies positions it as a critical component in next-generation treatments.
For researchers and industry professionals, understanding the properties and applications of Piperidin-4-yl(3-(trifluoromethyl)pyrrolidin-1-yl)methanone is essential. Its versatility, combined with the growing emphasis on AI-driven drug design and computational chemistry, highlights its relevance in contemporary scientific endeavors. As the field evolves, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology.
2097954-50-0 (Piperidin-4-yl(3-(trifluoromethyl)pyrrolidin-1-yl)methanone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)